Cas no 86318-61-8 (Tert-Butyldimethylsilylacetylene)

Tert-Butyldimethylsilylacetylene (TBSA) is a protected acetylene derivative widely used in organic synthesis. Its key advantage lies in the tert-butyldimethylsilyl (TBS) group, which provides steric protection to the acetylene moiety, enhancing stability during complex reactions. This compound is particularly valuable in Sonogashira couplings, nucleophilic additions, and other transformations where controlled alkyne reactivity is required. The TBS group can be selectively removed under mild conditions, offering versatility in multi-step syntheses. Its compatibility with a range of reagents and solvents makes it a reliable choice for constructing advanced intermediates in pharmaceuticals, agrochemicals, and materials science. The compound's shelf stability and ease of handling further contribute to its utility in laboratory and industrial settings.
Tert-Butyldimethylsilylacetylene structure
86318-61-8 structure
Product Name:Tert-Butyldimethylsilylacetylene
CAS No:86318-61-8
MF:C8H16Si
MW:140.298143386841
MDL:MFCD00191877
CID:720530
PubChem ID:24864798
Update Time:2025-10-16

Tert-Butyldimethylsilylacetylene Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYLDIMETHYLSILYLACETYLENE
    • ETHYNYL-TERT-BUTYLDIMETHYLSILANE
    • (tert-Butyldimethylsilyl)ethyne
    • 1-(tert-Butyldimethylsilyl)ethyne
    • 3,3,4,4-Tetramethyl-3-sila-1-pentyne
    • (tert-Butyldimethylsilyl)acetylene
    • (t-Butyldimethylsilyl)Acetylene
    • C8H16Si
    • ethynyl-t-butyldimethylsilane
    • Silane,(1,1-dimethylethyl)ethynyldimethyl-
    • (tert-Butyl)ethynyldimethylsilane
    • tert-Butylethynyldimethylsilane
    • TERT-BUTYL(ETHYNYL)DIMETHYLSILANE
    • Silane, (1,1-dimethylethyl)ethynyldimethyl-
    • tert-butyl-ethynyl-dimethyl-silane
    • t-butyldimethylsilylacetylene
    • tert-Butyldimethylsilylethyne
    • RTYNRTUKJVYEIE-UHFFFAOYSA-N
    • tert-butyl(ethynyl)-dimethylsilane
    • (tert-butyldimeth
    • (1,1-Dimethylethyl)ethynyldimethylsilane (ACI)
    • 86318-61-8
    • MFCD00191877
    • P20672
    • (tert-butyldimethyl-silyl)acetylene
    • LS-13524
    • (tert-Butyldimethylsilyl)acetylene, 99%
    • tert-butyl-ethynyl-dimethylsilane
    • B4365
    • AKOS006223448
    • Tert-Butyldimethylsilylacetylene
    • MDL： MFCD00191877
    • Inchi： 1S/C8H16Si/c1-7-9(5,6)8(2,3)4/h1H,2-6H3
    • InChI Key： RTYNRTUKJVYEIE-UHFFFAOYSA-N
    • SMILES： C#C[Si](C(C)(C)C)(C)C

Computed Properties

  • Exact Mass: 140.10200
  • Monoisotopic Mass: 140.102127045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 0.751 g/mL at 25 °C(lit.)
  • Melting Point: 98-102 ºC (chloroform hexane )
  • Boiling Point: 116-117 °C(lit.)
  • Flash Point: Fahrenheit: 42.8 ° f
    Celsius: 6 ° c
  • Refractive Index: n20/D 1.451(lit.)
  • Solubility: Almost insoluble (0.043 g/l) (25 º C),
  • Water Partition Coefficient: Sparingly soluble in water (0.043 g/L at 25°C).
  • PSA: 0.00000
  • LogP: 2.66730
  • Solubility: Not determined

Tert-Butyldimethylsilylacetylene Security Information

  • Symbol: GHS02
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 1993 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11
  • Safety Instruction： 9-16-23-24/25-29-33
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： F
  • HazardClass：3
  • PackingGroup：II
  • Risk Phrases：R11

Tert-Butyldimethylsilylacetylene Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tert-Butyldimethylsilylacetylene Pricemore >>

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Tert-Butyldimethylsilylacetylene Production Method

Production Method 1

18162-48-6 18162-48-6
86318-61-8 86318-61-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.2 30 min, -78 °C; -78 °C → rt; 24 h, rt
Reference
Synthesis and use of new substituted 1,3,5-hexatrienes in studying thermally induced 6π-electrocyclizations
Suennemann, Hans Wolf; et al, European Journal of Organic Chemistry, 2007, (23), 3879-3893

Production Method 2

18162-48-6 18162-48-6
86318-61-8 86318-61-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
1.2 -
Reference
Bulky Trialkylsilyl Acetylenes in the Cadiot-Chodkiewicz Cross-Coupling Reaction
Marino, Joseph P.; et al, Journal of Organic Chemistry, 2002, 67(19), 6841-6844

Production Method 3

18162-48-6 18162-48-6
4301-14-8 4301-14-8
86318-61-8 86318-61-8
Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide
Reference
Thioketene syntheses. VII. Substituent effects on the thio-Claisen rearrangement of alkynyl allyl sulfides
Schaumann, Ernst; et al, Chemische Berichte, 1983, 116(5), 1728-38

Production Method 4

18162-48-6 18162-48-6
86318-61-8 86318-61-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
Reference
The stereochemistry of organometallic compounds. XXXVI. Regio- and stereochemical control in the nickel-catalyzed hydrocyanation of silylalkynes
Fitzmaurice, Neil J.; et al, Journal of Organometallic Chemistry, 1985, 285(1-3), 375-81

Production Method 5

107474-01-1 107474-01-1
86318-61-8 86318-61-8
Reaction Conditions
Reference
Regio- and Stereoselective Synthesis of Ynenamides through Gold(I)-Catalyzed Hydroalkynylation of Ynamides
Siera, Hannah; et al, European Journal of Organic Chemistry, 2022, 2022(34),

Production Method 6

925-90-6 925-90-6
18162-48-6 18162-48-6
86318-61-8 86318-61-8
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt; 4 h, rt; overnight, rt
Reference
Silylation of Alcohols, Phenols, and Silanols with Alkynylsilanes - an Efficient Route to Silyl Ethers and Unsymmetrical Siloxanes
Kucinski, Krzysztof; et al, European Journal of Organic Chemistry, 2020, 2020(26), 4042-4049

Production Method 7

72726-45-5 72726-45-5
1066-54-2 1066-54-2
86318-61-8 86318-61-8
Reaction Conditions
Reference
Regio- and Stereoselective Synthesis of Ynenamides through Gold(I)-Catalyzed Hydroalkynylation of Ynamides
Siera, Hannah; et al, European Journal of Organic Chemistry, 2022, 2022(34),

Tert-Butyldimethylsilylacetylene Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:86318-61-8)(叔丁基二甲基)乙炔
Order Number:LE26799697
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:86318-61-8)(叔丁基二甲基)乙炔
LE26799697
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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